Cas no 1396887-84-5 (N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide)
N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide
- N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
- F6178-0313
- 1396887-84-5
- VU0534246-1
- N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide
- AKOS024534610
- N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide
-
- Inchi: 1S/C21H21F3N4O3/c22-21(23,24)16-3-5-17(6-4-16)27-19(30)18(29)26-12-14-7-10-28(11-8-14)20(31)15-2-1-9-25-13-15/h1-6,9,13-14H,7-8,10-12H2,(H,26,29)(H,27,30)
- InChI Key: RTVCTBQMWJJQFM-UHFFFAOYSA-N
- SMILES: C(NCC1CCN(C(C2=CC=CN=C2)=O)CC1)(=O)C(NC1=CC=C(C(F)(F)F)C=C1)=O
Computed Properties
- Exact Mass: 434.15657503g/mol
- Monoisotopic Mass: 434.15657503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 91.4Ų
N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6178-0313-2μmol |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-5μmol |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-10μmol |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-20μmol |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-1mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-2mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-3mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-4mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-5mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-0313-10mg |
N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide |
1396887-84-5 | 10mg |
$79.0 | 2023-09-09 |
N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide
Professional Introduction to Compound with CAS No. 1396887-84-5 and Product Name: N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide
The compound with CAS No. 1396887-84-5 and the product name N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a pyridine moiety and a piperidine ring, makes it a versatile scaffold for designing novel bioactive molecules.
Recent research in the domain of chemically modified peptides has highlighted the importance of incorporating heterocyclic structures to enhance binding affinity and selectivity. The 1-(pyridine-3-carbonyl)piperidin-4-ylmethyl moiety in this compound is particularly noteworthy, as it introduces a pyridine ring at the third carbon position, which can interact favorably with biological targets through hydrogen bonding and π-stacking interactions. This structural feature has been extensively studied in the development of kinase inhibitors and other small-molecule drugs.
The N'-4-(trifluoromethyl)phenylethanediamide component further enriches the pharmacophoric properties of the compound. The trifluoromethyl group, attached to the phenyl ring at the fourth position, is a well-known pharmacological moiety that enhances metabolic stability and binding affinity. This group has been successfully incorporated into numerous drugs, including antiviral and anticancer agents, due to its ability to modulate electronic properties and improve pharmacokinetic profiles.
In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are critical for developing next-generation therapeutics. The N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide compound exemplifies the synergy between organic chemistry and medicinal chemistry, where structural modifications can lead to significant improvements in drug efficacy and safety.
One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The combination of a pyridine-based scaffold with a diamide moiety provides a rich platform for structure-based drug design. Researchers have leveraged similar scaffolds in their quest to develop inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The presence of both polar and non-polar regions in this compound allows for optimal solubility and membrane permeability, which are essential for oral bioavailability.
Advances in computational chemistry have also played a pivotal role in understanding the interactions of this compound with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities, enabling researchers to fine-tune the structure for improved potency. These computational approaches are often complemented by experimental validation, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution structural insights.
The CAS No. 1396887-84-5 identifier ensures unambiguous characterization and tracking of this compound throughout its lifecycle, from initial synthesis to clinical trials. This standardized nomenclature system is essential for regulatory submissions and patent applications, where precision is paramount. The compound’s unique structural features make it a valuable asset in libraries designed for high-throughput screening (HTS), allowing researchers to identify novel drug candidates efficiently.
Recent publications have highlighted the role of diamide-based compounds in addressing unmet medical needs. For instance, diamides have been explored as inhibitors of protein-protein interactions (PPIs), which are often implicated in diseases such as cancer and neurodegeneration. The N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide compound shares structural similarities with some of these lead compounds, suggesting its potential utility in similar therapeutic contexts.
The trifluoromethyl group’s influence on pharmacokinetic properties cannot be overstated. It not only enhances lipophilicity but also contributes to metabolic stability by resisting hydrolysis under physiological conditions. This characteristic makes it particularly attractive for designing drugs with prolonged half-lives, reducing the frequency of dosing required for therapeutic efficacy.
In conclusion, the compound identified by CAS No. 1396887-84-5 and named N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a lead molecule for drug development, make it a subject of considerable interest among medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.
1396887-84-5 (N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethyl)phenylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)